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Compound of Interest

Compound Name: Mercuric cyanide

Cat. No.: B151634 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Mercuric cyanide is a highly toxic and hazardous substance. All handling and

experimental procedures should be conducted by trained professionals in a controlled

laboratory setting with appropriate personal protective equipment and engineering controls.

This document is intended for informational purposes only and does not constitute a license to

operate.

Introduction
Mercuric cyanide, Hg(CN)₂, is a highly toxic inorganic compound that presents a dual threat

due to the combined toxicities of the mercuric ion (Hg²⁺) and the cyanide anion (CN⁻).[1] It is

an odorless, white crystalline solid that is soluble in polar solvents like water and alcohol.[2]

Historically, it has seen limited use in applications such as germicidal soaps, photography, and

as a catalyst in certain organic reactions, including the Koenigs-Knorr reaction for glycoside

synthesis.[2] Due to its extreme toxicity, its use is now highly restricted. This guide provides a

comprehensive overview of the technical data and safety information for mercuric cyanide,

with a focus on its chemical properties, toxicological profile, and relevant experimental

considerations.

Chemical and Physical Properties
Mercuric cyanide is a white, crystalline powder with a tetragonal crystal structure.[2][3] It is

sensitive to light and will darken over time.[2][3]
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Property Value Source

CAS Number 592-04-1 [2]

Molecular Formula C₂HgN₂ [2]

Molar Mass 252.63 g/mol [2][4]

Appearance
Colorless crystals or white

powder
[2][4]

Odor Odorless [2][4]

Density 3.996 g/cm³ [2]

Melting Point 320 °C (decomposes) [2][4]

Solubility in Water
9.3 g/100 mL at 14 °C; 53.9

g/100 mL at 100 °C
[2]

Solubility in Other Solvents

Soluble in ethanol, methanol,

ammonia, and glycerin; slightly

soluble in ether; insoluble in

benzene.[2]

[2]

Synthesis and Reactions
Synthesis
Several methods for the synthesis of mercuric cyanide have been reported. These reactions

should only be attempted by qualified professionals with appropriate safety measures in place.

Experimental Protocol: Synthesis from Mercuric Oxide and Hydrogen Cyanide

This is one of the primary methods for producing mercuric cyanide.

Reaction: HgO + 2 HCN → Hg(CN)₂ + H₂O[2]

Methodology:

In a well-ventilated fume hood, a carefully weighed amount of mercuric oxide (HgO) is

suspended in water.
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A stoichiometric amount of aqueous hydrogen cyanide (HCN) is slowly added to the

suspension with constant stirring.

The reaction mixture is stirred until the mercuric oxide has completely reacted, resulting in a

clear solution of mercuric cyanide.

The water is then carefully evaporated under reduced pressure to crystallize the mercuric
cyanide.

The resulting crystals are collected by filtration, washed with a small amount of cold water,

and dried in a desiccator protected from light.

Alternative Synthesis Methods:

From Mercuric Sulfate and Potassium Ferrocyanide: K₄[Fe(CN)₆] + 3 HgSO₄ → 3 Hg(CN)₂ +

2 K₂SO₄ + FeSO₄[2]

Disproportionation of Mercurous Nitrate: Hg₂(NO₃)₂ + 2 KCN → Hg + Hg(CN)₂ + 2 KNO₃[2]

Chemical Reactivity
Decomposition: When heated to its decomposition temperature of 320 °C, mercuric
cyanide breaks down to form cyanogen gas ((CN)₂) and mercury.[2][4] It is also sensitive to

light and will gradually decompose upon exposure.[1][2]

Reaction with Acids: Mercuric cyanide reacts rapidly with acids to release highly toxic and

flammable hydrogen cyanide gas.[1][2]

Incompatibilities: It is incompatible with strong oxidizing agents, fluorine, magnesium, and

sodium nitrite.[5] Fusion with metal chlorates, perchlorates, nitrates, or nitrites can lead to a

violent explosion.[1]

Toxicological Profile
The toxicity of mercuric cyanide is a result of the combined actions of the mercuric ion and the

cyanide anion.[1]
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Parameter Value Species Route Source

LD₅₀ 33 mg/kg Mouse Oral [2]

LD₅₀ 2.7 mg/kg Dog Subcutaneous [2]

LD₅₀ 26 mg/kg Rat Oral [6]

Lethal Dose

(Human)

200-300 mg (for

cyanide salts)
Human Oral

Mechanism of Toxicity
The toxic effects of mercuric cyanide are twofold:

Mercury Toxicity: The mercuric ion (Hg²⁺) has a high affinity for sulfhydryl (-SH) groups in

proteins and enzymes. This binding can disrupt numerous cellular processes, leading to

enzyme inhibition, oxidative stress, and mitochondrial dysfunction. The primary targets of

mercury toxicity are the nervous system and the kidneys.

Cyanide Toxicity: The cyanide ion (CN⁻) is a potent inhibitor of cellular respiration. It binds to

the ferric (Fe³⁺) ion in cytochrome c oxidase, an essential enzyme in the mitochondrial

electron transport chain.[7][8] This inhibition blocks the utilization of oxygen by cells, leading

to "histotoxic hypoxia," a condition where cells are unable to use oxygen even when it is

present in the blood.[7] This results in a rapid shift to anaerobic metabolism and the

production of lactic acid, leading to metabolic acidosis.[7] Tissues with high oxygen demand,

such as the brain and heart, are particularly vulnerable.
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Dual toxicity mechanism of mercuric cyanide.
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Toxicokinetics
Mercuric cyanide can be absorbed through inhalation of dust, ingestion, and dermal contact.

[1][9] Once absorbed, it is rapidly distributed throughout the body. The mercuric ion can be

oxidized in tissues and tends to accumulate in the kidneys. Cyanide is primarily metabolized in

the liver by the enzyme rhodanese, which converts it to the less toxic thiocyanate, which is then

excreted in the urine.[7]

Analytical Methods
The analysis of mercuric cyanide in environmental and biological samples is challenging due

to the presence of both mercury and cyanide. Various methods are employed for their

detection.

Experimental Protocol: Total Cyanide Analysis by Distillation and Spectrophotometry

This is a common, albeit time-consuming, method for determining total cyanide content.

Methodology:

Sample Preparation: A known volume or weight of the sample is placed in a distillation flask.

The sample is acidified to convert cyanide salts to hydrogen cyanide gas.

Distillation: The sample is heated, and the liberated hydrogen cyanide gas is passed through

a condenser and collected in a sodium hydroxide absorbing solution.

Colorimetric Analysis: A portion of the absorbing solution is treated with a chlorinating agent

(e.g., chloramine-T) to convert cyanide to cyanogen chloride.

Pyridine-barbituric acid reagent is then added, which reacts with the cyanogen chloride to

form a colored complex.

The absorbance of the colored solution is measured using a spectrophotometer, and the

cyanide concentration is determined by comparison to a calibration curve prepared from

known standards.

Modern Analytical Techniques:
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More advanced and automated methods are now available for cyanide analysis, including:

Flow Injection Analysis (FIA): This technique can provide rapid and sensitive measurements

of cyanide.[10]

Ion Chromatography: This can be used to separate and quantify different metal-cyanide

complexes.

Cold Vapor Atomic Absorption/Fluorescence Spectroscopy: These are standard methods for

the determination of mercury.
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Workflow for total cyanide analysis.
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Safety and Handling
Due to its high toxicity, stringent safety precautions are mandatory when handling mercuric
cyanide.

Engineering Controls: Work should be conducted in a certified chemical fume hood to

prevent inhalation of dust or hydrogen cyanide gas that may be released.

Personal Protective Equipment (PPE): This includes a lab coat, chemical-resistant gloves

(neoprene or nitrile), and splash-proof goggles or a face shield.[9] In situations where dust

may be generated, a respirator with appropriate cartridges for mercury vapor and acid gases

should be worn.

Storage: Store in a cool, dry, well-ventilated area, away from light, acids, and incompatible

materials.[5] Keep containers tightly closed and clearly labeled. The storage area should be

secure and accessible only to authorized personnel.

Spills: In the event of a spill, the area should be evacuated. Cleanup should only be

performed by trained personnel wearing appropriate PPE. Use a mercury spill kit or a

specialized vacuum cleaner with a charcoal filter to collect the spilled material. Do not use

water to clean up spills, as this can promote the release of hydrogen cyanide.

Disposal: Mercuric cyanide and any contaminated materials must be disposed of as

hazardous waste in accordance with local, state, and federal regulations.

First Aid Measures
Immediate medical attention is critical in case of exposure to mercuric cyanide.

Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide

artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

copious amounts of soap and water for at least 15 minutes. Seek immediate medical

attention.
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Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious and able to swallow, rinse

their mouth with water. Seek immediate medical attention. A cyanide antidote kit should be

available and administered by trained medical personnel.

Environmental Fate
Mercuric cyanide is highly toxic to aquatic life.[9] It is soluble in water and can be mobile in

the environment.[6] In aquatic systems, mercury can be methylated by microorganisms to form

the even more toxic and bioaccumulative methylmercury. Both mercury and cyanide can persist

in the environment and pose a long-term risk to ecosystems.[11][12]

Conclusion
Mercuric cyanide is an extremely hazardous substance that requires careful handling and a

thorough understanding of its properties. Its dual toxicity, arising from both the mercuric ion and

the cyanide anion, makes it a significant health and environmental risk. Researchers, scientists,

and drug development professionals who may encounter this compound must be well-versed in

its toxicology and adhere to strict safety protocols to prevent exposure and mitigate risks.

Continued research into its environmental fate and the development of rapid and accurate

analytical methods are crucial for managing the risks associated with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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